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The radiopacity of dental restorative materials is a critical property, enabling clinicians to
radiographically diagnose secondary caries, assess marginal integrity, and distinguish
restorations from tooth structure. The addition of elements with high atomic numbers to the filler
particles of dental composites and cements imparts this necessary visibility on X-ray images.
Strontium is a commonly used element for this purpose, often incorporated in the form of
strontium glass or strontium carbonate. This guide provides an objective comparison of the
radiopacity of strontium-containing dental materials with alternatives containing other
radiopacifying agents, supported by experimental data and detailed methodologies.

Quantitative Comparison of Radiopacity

The radiopacity of a dental material is typically quantified by its aluminum equivalent thickness
(mm Al), which represents the thickness of aluminum that produces the same degree of X-ray
attenuation as a given thickness of the material. The International Organization for
Standardization (ISO) 4049 standard for polymer-based restorative materials specifies that a
material claimed to be radiopaque should have a radiopacity equal to or greater than that of the
same thickness of aluminum.[1][2][3]

The following tables summarize the radiopacity values of various dental materials, including
those containing strontium, as reported in the scientific literature.

Table 1. Radiopacity of Dental Resin Composites
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Data compiled from multiple sources.[1][4][5][6]

Table 2: Radiopacity of Dental Cements
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Material Type . i
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Zinc Phosphate ] ] ]
Zinc Phosphate Zinc Oxide ~7.7
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Data compiled from multiple sources.[5][7][8]

Experimental Protocols for Radiopacity
Measurement

The determination of radiopacity for dental materials is a standardized process to ensure
comparability of results across different studies and materials. The most widely adopted
standard is ISO 4049: "Dentistry — Polymer-based restorative materials".[2][3][9][10]

Specimen Preparation

e Molding: The dental material is typically condensed into a standardized mold, often a
stainless steel or Teflon ring, with a specific internal diameter and a thickness of 1.0 mm.[1]

o Curing: The material is cured according to the manufacturer's instructions. For light-cured
materials, this involves exposure to a dental curing light for a specified duration.

e Finishing: After setting, the surfaces of the disc-shaped specimen are finished to ensure they
are flat and parallel.
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Radiographic Procedure

e Setup: The specimen is placed on a digital radiographic sensor (e.g., CCD or phosphor
plate) alongside an aluminum step wedge of high purity (typically >99.5%). The step wedge
has steps of varying, known thicknesses (e.g., 1 to 10 mm). A section of a human tooth
(enamel and dentin) is often included for reference.[1][5]

o X-ray Exposure: The assembly is exposed to an X-ray beam from a dental X-ray unit. The
exposure parameters are standardized and controlled, typically:

o

Tube Voltage: 60-70 kVp

Tube Current: 7-10 mA

[¢]

[e]

Source-to-Specimen Distance: 30-40 cm

[e]

Exposure Time: Adjusted to obtain a usable image density.[10]

Image Analysis

 Digital Image Acquisition: The radiographic image is acquired and imported into an image
analysis software (e.g., ImageJ).

o Greyscale Measurement: The mean gray value (pixel intensity) is measured for each step of
the aluminum wedge, the dental material specimen, and the enamel and dentin sections.

» Calibration Curve: A calibration curve is generated by plotting the mean gray values of the
aluminum step wedge against their corresponding thicknesses.

e Aluminum Equivalence Calculation: The mean gray value of the dental material specimen is
then used to determine its equivalent aluminum thickness from the calibration curve. This
value is reported as the radiopacity of the material in mm Al.[1][10]

Factors Influencing Radiopacity

The radiopacity of a dental composite or cement is not determined by a biological signaling
pathway but is a physical property governed by the material's composition. The primary factors
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influencing radiopacity are the atomic number and the concentration of the elements
incorporated into the filler particles.
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Key determinants of dental material radiopacity.

Elements with higher atomic numbers, such as barium (Z=56), zirconium (Z=40), and ytterbium
(Z=70), are more effective at attenuating X-rays than elements with lower atomic numbers like
strontium (Z=38) and zinc (Z=30).[5] Consequently, for a given concentration, materials
containing fillers with higher atomic number elements will exhibit greater radiopacity. Similarly,
increasing the concentration (filler loading) of the radiopacifying filler will also increase the
overall radiopacity of the dental material.[5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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